Cas no 2093197-98-7 (BDP FL-PEG5-acid)

• Product Name: BDP FL-PEG5-acid
• CAS No: 2093197-98-7
• MF: C₂₇H₄₀BF₂N₃O₈
• MW: 583.429615020752
• CID: 3044946
• PubChem ID: 126480466
• Update Time: 2025-09-27

BDP FL-PEG5-acid Chemical and Physical Properties

Names and Identifiers

• BDP FL-PEG5-acid
• BODIPY FL-PEG5-COOH
• BODIPY FL-PEG5-COOH/carboxylic acid
• BP-23499
• DA-51003
• BDPFL-PEG5-acid
• 2093197-98-7

• Inchi： 1S/C27H40BF2N3O8/c1-21-19-22(2)32-25(21)20-24-4-3-23(33(24)28(32,29)30)5-6-26(34)31-8-10-38-12-14-40-16-18-41-17-15-39-13-11-37-9-7-27(35)36/h3-4,19-20H,5-18H2,1-2H3,(H,31,34)(H,35,36)
• InChI Key： VSTRTPYBEMVINA-UHFFFAOYSA-N
• SMILES： F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(NCCOCCOCCOCCOCCOCCC(=O)O)=O)=[N+]21)F

Computed Properties

• Exact Mass: 583.2876517g/mol
• Monoisotopic Mass: 583.2876517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 21
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Additional information on BDP FL-PEG5-acid

Research Briefing on BDP FL-PEG5-acid (CAS: 2093197-98-7) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound BDP FL-PEG5-acid (CAS: 2093197-98-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorescent PEGylated probe, characterized by its boron-dipyrromethene (BODIPY) fluorophore and a flexible PEG5 linker terminating in a carboxylic acid group, has emerged as a versatile tool for bioconjugation, imaging, and drug delivery applications. Its unique physicochemical properties, including excellent photostability, high quantum yield, and water solubility, make it particularly valuable for advanced biomedical studies.

Recent studies have focused on leveraging BDP FL-PEG5-acid's bifunctional nature, where the BODIPY core serves as a fluorescent reporter while the PEG5-acid moiety enables facile conjugation to biomolecules such as antibodies, peptides, or small-molecule therapeutics. A 2023 publication in Bioconjugate Chemistry demonstrated its successful application in constructing pH-sensitive antibody-drug conjugates (ADCs), where the probe's fluorescence allowed real-time tracking of intracellular payload release. The CAS registry number 2093197-98-7 specifically refers to this molecular configuration, distinguishing it from other BODIPY derivatives in research databases.

Innovative work published in ACS Chemical Biology this year has expanded BDP FL-PEG5-acid's utility to super-resolution microscopy techniques. Researchers capitalized on its exceptional brightness and minimal blinking to achieve sub-20 nm resolution in live-cell imaging of membrane receptor dynamics. The PEG5 spacer was found crucial for reducing steric hindrance while maintaining optimal fluorophore positioning, a finding supported by molecular dynamics simulations referenced in the study.

In therapeutic development, BDP FL-PEG5-acid (2093197-98-7) has shown promise in theranostic applications. A recent patent application discloses its incorporation into nanoparticle systems for combined fluorescence-guided surgery and photodynamic therapy. The acid functionality facilitates surface modification of polymeric nanoparticles, while the BODIPY component serves dual roles as both imaging agent and photosensitizer. This approach demonstrated enhanced tumor accumulation and reduced off-target effects in preclinical models.

Ongoing clinical translation efforts are addressing key challenges related to BDP FL-PEG5-acid's pharmacokinetic optimization. A 2024 study in Molecular Pharmaceutics systematically evaluated how variations in PEG chain length (n=3-7) affect biodistribution profiles, with the pentamer (PEG5) showing optimal balance between circulation time and renal clearance. These findings are informing the design of next-generation conjugates using 2093197-98-7 as molecular scaffold.

The commercial availability of BDP FL-PEG5-acid from specialized suppliers has accelerated its adoption across research institutions. Current product specifications typically report >95% purity (HPLC) with characterized mass spectrometry profiles. However, researchers should note batch-to-batch variability in residual solvents that may affect sensitive biological applications, as highlighted in a recent quality assessment published in the Journal of Labelled Compounds and Radiopharmaceuticals.

Future directions for BDP FL-PEG5-acid (2093197-98-7) research include exploration of its utility in multiplexed imaging panels, given its spectral compatibility with common laser lines (typically excited at 488-500 nm with emission at 510-520 nm). Preliminary data presented at the 2024 Society for Molecular Imaging meeting suggests promising results when paired with far-red fluorophores for simultaneous detection of multiple biomarkers. These developments position this compound as an increasingly important tool in the chemical biology toolkit.